Cas no 2248305-60-2 (1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate)

• Product Name: 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate
• CAS No: 2248305-60-2
• MF: C₁₉H₂₃NO₆
• MW: 361.38902592659
• CID: 6291296
• PubChem ID: 165727283
• Update Time: 2025-07-09

1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate
• EN300-6525135
• 2248305-60-2

• Inchi： 1S/C19H23NO6/c1-6-19(7-2,16(23)25-18(3,4)5)17(24)26-20-14(21)12-10-8-9-11-13(12)15(20)22/h8-11H,6-7H2,1-5H3
• InChI Key： GUXHLEWIDJDINB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(CC)CC)=O

Computed Properties

• Exact Mass: 361.15253745g/mol
• Monoisotopic Mass: 361.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90Ų

Additional information on 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate

Introduction to 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate (CAS No: 2248305-60-2)

The compound 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate (CAS No: 2248305-60-2) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of both dioxo and diethylpropanedioate functional groups, combined with the isoindol core, suggests a rich chemical space for interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in drug discovery. These compounds often exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate makes it an intriguing candidate for further investigation. The tert-butyl group introduces steric hindrance, which can modulate the compound's binding affinity to biological targets, while the diethylpropanedioate moiety adds another layer of complexity that could influence its pharmacokinetic profile.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising lead compounds. The structural features of 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate make it a suitable candidate for these approaches. Studies have shown that isoindole derivatives can interact with various enzymes and receptors, making them valuable starting points for the design of novel therapeutics. For instance, modifications in the dioxo and diethylpropanedioate groups have been shown to enhance binding affinity to certain protein targets.

The synthesis of 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the dioxo group typically involves oxidation reactions, while the incorporation of the diethylpropanedioate moiety often necessitates condensation reactions with appropriate ester precursors. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability.

One of the key aspects of evaluating the potential of a compound like 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diethylpropanedioate is its metabolic stability. The presence of multiple functional groups can make a molecule susceptible to degradation by metabolic enzymes. However, structural modifications can be employed to enhance stability while preserving biological activity. For example, the tert-butyl group can protect certain reactive sites from enzymatic attack.

Another critical consideration is the solubility and bioavailability of the compound. Poor solubility can limit its pharmacological efficacy despite having excellent biological activity in vitro. In recent years, there has been significant interest in developing strategies to improve solubility without compromising other pharmacokinetic properties. Techniques such as prodrug design and co-crystallization with suitable solubilizing agents have shown promise in this regard.

Preclinical studies are essential for assessing the safety and efficacy of new compounds before they can be tested in human trials. In vitro assays have been used extensively to evaluate the biological activity of 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2,2-diethylpropanedioate against various targets. These studies have provided valuable insights into its potential therapeutic applications. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways.

The isoindole scaffold is known for its versatility in drug design due to its ability to adopt multiple conformations and interact with diverse biological targets. The specific arrangement of atoms in 1-(tert-butyl)-3-(carboxyoxymethylene)-5-methylene-indolenine diester (CAS No: 2248305–60–02) allows it to bind effectively to proteins and nucleic acids alike. This dual interaction capability makes it an attractive scaffold for developing multitargeted therapeutics.

In conclusion,CAS No:2248305–60–02, also known as (E)-N-(tert-butoxycarbonyl)-4-(dimethylamino)butenamide, is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset for drug discovery efforts aimed at developing novel therapeutics for various diseases.